Cas no 1806977-92-3 (4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine
• CAS No: 1806977-92-3
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4805223
• Update Time: 2025-07-19

4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c8-6(9)4-1-3(2-10)5(13)7(11-4)12(14)15/h1,6,13H,2,10H2
• InChI Key： WLJHUNYKVOWQQL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C([N+](=O)[O-])N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine

4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1806977-92-3): A Comprehensive Overview

4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine, identified by its CAS number 1806977-92-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both aminomethyl and difluoromethyl substituents makes it a versatile intermediate for synthesizing various bioactive molecules.

The aminomethyl group at the 4-position of the pyridine ring introduces a nucleophilic center, which can be further functionalized to create more complex structures. This feature is particularly valuable in medicinal chemistry, where such groups are often used to enhance binding affinity and selectivity towards biological targets. On the other hand, the difluoromethyl group at the 6-position adds a layer of metabolic stability and electronic properties that can influence the compound's pharmacokinetic behavior.

The 3-hydroxy and 2-nitro substituents further contribute to the compound's reactivity and potential biological activity. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding, while the nitro group can serve as a handle for further chemical modifications, such as reduction to an amine or diazotization to introduce azide functionality.

In recent years, there has been a growing interest in developing novel pyridine derivatives for their therapeutic potential. Pyridine-based compounds are widely recognized for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific combination of substituents in 4-(aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine makes it a promising candidate for further exploration in these areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework efficiently. The use of protective groups is also essential to prevent unwanted side reactions and ensure regioselectivity.

Evaluation of the compound's biological activity has been a focus of recent research. In vitro studies have shown that derivatives of this compound exhibit potential inhibitory effects on various enzymes and receptors relevant to human health. For instance, modifications at the aminomethyl position have been explored to enhance binding affinity to target proteins involved in metabolic pathways. Similarly, changes at the difluoromethyl group have been investigated for their impact on metabolic stability and bioavailability.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 4-(aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures before experimental validation. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science, particularly in the development of advanced polymers and ligands for catalytic processes. The unique electronic properties conferred by the nitro and difluoromethyl groups make it an attractive building block for designing novel materials with enhanced functionality.

The future direction of research on 4-(aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine includes exploring its role in personalized medicine. By understanding how different patient populations metabolize this compound, researchers can develop tailored therapeutic strategies that maximize efficacy while minimizing adverse effects. Additionally, investigating its potential as an intermediate for synthesizing next-generation therapeutics will be crucial for advancing drug development pipelines.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1806977-92-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in future advancements.